Cas no 20030-44-8 (diethyl (oxiran-2-yl)phosphonate)

Diethyl (oxiran-2-yl)phosphonate is a versatile organophosphorus compound featuring an epoxide (oxirane) functional group. Its unique structure combines the reactivity of an epoxide with the synthetic utility of a phosphonate ester, making it valuable in organic synthesis and medicinal chemistry. The compound serves as a key intermediate for the preparation of phosphorylated derivatives, enabling applications in cross-coupling reactions, nucleophilic additions, and ring-opening transformations. Its stability under standard conditions and compatibility with a range of reagents enhance its practicality in multistep syntheses. The phosphonate group also imparts potential biological activity, supporting its use in the development of enzyme inhibitors or bioactive molecules.

diethyl (oxiran-2-yl)phosphonate structure

20030-44-8 structure

Product Name:diethyl (oxiran-2-yl)phosphonate

CAS No:20030-44-8

MF:C₆H₁₃O₄P

MW:180.138783216476

MDL:MFCD00460345

CID:1389674

PubChem ID:11116636

Update Time:2025-05-28

diethyl (oxiran-2-yl)phosphonate Chemical and Physical Properties

Names and Identifiers

- Phosphonic acid, oxiranyl-, diethyl ester
- 2-diethoxyphosphoryloxirane
- diethyl (oxiran-2-yl)phosphonate
- diethyl 2-oxiranylphosphonate
- Diethyl(oxiran-2-yl)phosphonate
- 20030-44-8
- SCHEMBL8928313
- AKOS015905825
- Z1618122482
- diethyl oxiranylphosphonate
- C6H13O4P
- 2-diethoxyphosphoryl-oxirane
- Phosphonic acid, P-2-oxiranyl-, diethyl ester
- DTXSID40455752
- EN300-301638
- MDL： MFCD00460345
- Inchi： 1S/C6H13O4P/c1-3-9-11(7,10-4-2)6-5-8-6/h6H,3-5H2,1-2H3
- InChI Key： UUCSJRADVBQCCV-UHFFFAOYSA-N
- SMILES： P(C1CO1)(=O)(OCC)OCC

Computed Properties

Exact Mass: 180.05519
Monoisotopic Mass: 180.05514589g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 48.1Å²

Experimental Properties

PSA: 48.06

diethyl (oxiran-2-yl)phosphonate Pricemore >>

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